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Compound of Interest

Compound Name: AFG210

Cat. No.: B15610824

Get Quote

AFG210 is a potent and selective small molecule inhibitor of the Transforming Growth Factor-

beta (TGF-β) receptor I kinase. The TGF-β signaling pathway is a critical regulator of numerous

cellular processes, including proliferation, differentiation, apoptosis, and migration. In the

context of cancer, dysregulation of this pathway can contribute to tumor progression and

metastasis. AFG210's targeted inhibition of TGF-βRI kinase blocks the phosphorylation of

downstream mediators, Smad2 and Smad3, thereby impeding the nuclear translocation of the

Smad complex and subsequent gene transcription.
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Caption: AFG210 inhibits the TGF-β signaling pathway by targeting TGF-β RI.

Comparative In Vitro Efficacy
The inhibitory activity of AFG210 was assessed against other known TGF-β inhibitors in a

panel of cancer cell lines. The half-maximal inhibitory concentration (IC50) was determined

using a cell-based assay measuring the inhibition of TGF-β-induced gene expression.

Compound
Cell Line A IC50
(nM)

Cell Line B IC50
(nM)

Cell Line C IC50
(nM)

AFG210 15 22 18

Compound X 45 58 50

Compound Y 120 150 135

Preclinical In Vivo Models
The anti-tumor efficacy of AFG210 was evaluated in a murine xenograft model of pancreatic

cancer. Tumor growth inhibition was measured over a 28-day period.

Treatment Group
Mean Tumor Volume at
Day 28 (mm³)

Percent Tumor Growth
Inhibition (%)

Vehicle Control 1250 -

AFG210 (10 mg/kg) 450 64

Competitor A (10 mg/kg) 680 45.6

Experimental Protocols
Cell-Based TGF-β-Induced Gene Expression Assay

Cell Culture: Human cancer cell lines were cultured in RPMI-1640 medium supplemented

with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified

atmosphere of 5% CO2.
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Compound Treatment: Cells were seeded in 96-well plates and allowed to adhere overnight.

The following day, cells were treated with serial dilutions of AFG210 or comparator

compounds for 1 hour.

TGF-β Stimulation: Recombinant human TGF-β1 was added to the wells at a final

concentration of 5 ng/mL and incubated for 24 hours.

Gene Expression Analysis: RNA was isolated, and the expression of a TGF-β-responsive

gene (e.g., PAI-1) was quantified using quantitative real-time PCR (qRT-PCR).

IC50 Determination: The IC50 values were calculated by fitting the dose-response curves

using a four-parameter logistic model.
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Caption: Workflow for the in vitro cell-based assay.

Murine Xenograft Model
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Animal Husbandry: Athymic nude mice (6-8 weeks old) were housed in a pathogen-free

environment with ad libitum access to food and water. All animal procedures were approved

by the Institutional Animal Care and Use Committee.

Tumor Implantation: 1 x 10^6 human pancreatic cancer cells were subcutaneously injected

into the flank of each mouse.

Treatment: When tumors reached an average volume of 100-150 mm³, mice were

randomized into treatment groups (n=10 per group). AFG210, competitor compound, or

vehicle control was administered daily via oral gavage.

Tumor Measurement: Tumor volume was measured twice weekly using digital calipers and

calculated using the formula: (Length x Width²) / 2.

Efficacy Evaluation: At the end of the 28-day study, the percent tumor growth inhibition was

calculated for each treatment group relative to the vehicle control group.
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Caption: Workflow for the in vivo xenograft model study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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